Cas no 1807938-40-4 ((1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine;hydrochloride)

• Product Name: (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine;hydrochloride
• CAS No: 1807938-40-4
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 6026692
• PubChem ID: 91654446
• Update Time: 2025-06-13

(1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,4-dimethylphenyl)cyclopropan-1-amine hydrochloride
• AKOS026745164
• EN300-196314
• 1807938-40-4
• (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine;hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-7-3-4-9(5-8(7)2)10-6-11(10)12;/h3-5,10-11H,6,12H2,1-2H3;1H/t10-,11+;/m0./s1
• InChI Key： HDOLVWUASWHXFT-VZXYPILPSA-N
• SMILES： Cl.N[C@@H]1C[C@H]1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine;hydrochloride

Comprehensive Overview of (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807938-40-4)

The compound (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807938-40-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and structural features make it a valuable intermediate for the synthesis of bioactive molecules. The hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral amines like (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's cyclopropane ring and aromatic dimethyl substitution contribute to its rigidity and binding affinity, making it a promising scaffold for medicinal chemistry. Its CAS No. 1807938-40-4 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

One of the key applications of (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride lies in its role as a building block for small-molecule inhibitors and receptor modulators. Its structural motif is found in compounds under investigation for neurodegenerative diseases, such as Parkinson's and Alzheimer's. The hydrochloride salt form ensures better bioavailability, a critical factor in preclinical studies. Researchers also explore its potential in enzyme inhibition and signal transduction pathways, aligning with current trends in precision medicine.

The synthesis of (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride involves stereoselective methods, including chiral auxiliary techniques and catalytic asymmetric hydrogenation. These processes are optimized to achieve high enantiomeric purity, a requirement for pharmaceutical applications. The compound's CAS No. 1807938-40-4 is often associated with patents and publications highlighting its synthetic routes and derivatives. This underscores its commercial and scientific value in the competitive landscape of fine chemicals.

From an analytical perspective, (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride is characterized using techniques such as HPLC, NMR, and mass spectrometry. These methods confirm its identity, purity, and stability, ensuring compliance with regulatory standards. The compound's physicochemical properties, including melting point and solubility, are well-documented, facilitating its use in formulation development. Its hydrochloride salt form is particularly noted for its hygroscopic nature, requiring proper storage conditions.

In the context of green chemistry, efforts are underway to develop sustainable synthetic routes for (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride. Researchers are exploring biocatalysis and flow chemistry to reduce waste and energy consumption. These innovations align with global initiatives to minimize the environmental impact of chemical manufacturing. The compound's CAS No. 1807938-40-4 is increasingly linked to studies on green solvents and catalyst recycling, reflecting its role in sustainable science.

Market trends indicate a rising interest in chiral amines like (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride, driven by their versatility in drug design. Pharmaceutical companies are investing in high-throughput screening to identify novel applications for this compound. Its cyclopropane scaffold is particularly attractive for designing allosteric modulators and protease inhibitors, addressing unmet medical needs. The compound's CAS No. 1807938-40-4 is frequently cited in patent filings, highlighting its commercial potential.

In conclusion, (1R,2S)-2-(3,4-Dimethylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807938-40-4) is a multifaceted compound with broad applications in drug discovery and development. Its stereochemical purity, structural robustness, and hydrochloride salt form make it a standout choice for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision therapeutics and sustainable chemistry.